Fenirofibrate O-beta-D-Glucuronide
Fenirofibrate O-beta-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
168844-26-6
VCID:
VC0023159
InChI:
InChI=1S/C23H25ClO10/c1-23(2,22(30)31)34-14-9-5-12(6-10-14)18(11-3-7-13(24)8-4-11)32-21-17(27)15(25)16(26)19(33-21)20(28)29/h3-10,15-19,21,25-27H,1-2H3,(H,28,29)(H,30,31)/t15-,16-,17+,18?,19-,21+/m0/s1
SMILES:
CC(C)(C(=O)O)OC1=CC=C(C=C1)C(C2=CC=C(C=C2)Cl)OC3C(C(C(C(O3)C(=O)O)O)O)O
Molecular Formula:
C₂₃H₂₅ClO₁₀
Molecular Weight:
496.89
Fenirofibrate O-beta-D-Glucuronide
CAS No.: 168844-26-6
Cat. No.: VC0023159
Molecular Formula: C₂₃H₂₅ClO₁₀
Molecular Weight: 496.89
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 168844-26-6 |
|---|---|
| Molecular Formula | C₂₃H₂₅ClO₁₀ |
| Molecular Weight | 496.89 |
| IUPAC Name | (2S,3S,4S,5R,6R)-6-[[4-(2-carboxypropan-2-yloxy)phenyl]-(4-chlorophenyl)methoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C23H25ClO10/c1-23(2,22(30)31)34-14-9-5-12(6-10-14)18(11-3-7-13(24)8-4-11)32-21-17(27)15(25)16(26)19(33-21)20(28)29/h3-10,15-19,21,25-27H,1-2H3,(H,28,29)(H,30,31)/t15-,16-,17+,18?,19-,21+/m0/s1 |
| SMILES | CC(C)(C(=O)O)OC1=CC=C(C=C1)C(C2=CC=C(C=C2)Cl)OC3C(C(C(C(O3)C(=O)O)O)O)O |
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